1-Chloro-4-(1-(4-chlorophenyl)-3,3-diphenyl-1,2-propadienyl)benzene

• CAS No.: 39479-30-6
• Molecular Formula: C27H18Cl2
• Molecular Weight: 413.3 g/mol
• IUPAC Name: 1-chloro-4-[1-(4-chlorophenyl)-3,3-diphenylpropa-1,2-dienyl]benzene
• InChI: InChI=1S/C27H18Cl2/c28-24-15-11-22(12-16-24)27(23-13-17-25(29)18-14-23)19-26(20-7-3-1-4-8-20)21-9-5-2-6-10-21/h1-18H
• InChI Key: JJBRMSAVINYNOL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=C=C(C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)Cl)C4=CC=CC=C4

Description

1-Chloro-4-(1-(4-chlorophenyl)-3,3-diphenyl-1,2-propadienyl)benzene is a chlorinated aromatic compound featuring a unique 1,2-propadienyl (allene) backbone substituted with two phenyl groups and a 4-chlorophenyl moiety. For example, chlorination of triarylmethanol intermediates (as seen in for T1-Cl synthesis) or copper-mediated dehydrogenation of diphenylmethane precursors () could serve as viable routes .

The compound’s structure combines two chlorinated aromatic rings, which may enhance its stability and reactivity in cross-coupling reactions or as a building block for advanced materials. Its molecular formula is inferred as C₂₂H₁₅Cl₂, with a molecular weight of approximately 337.3 g/mol (calculated by adjusting the methoxy analog in : C₂₂H₁₇OCl, 332.823 g/mol, minus OCH₃ and plus Cl).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Chloro-4-(1-(4-chlorophenyl)-3,3-diphenyl-1,2-propadienyl)benzene can be achieved through a series of chemical reactions. One common method involves the palladium-catalyzed Kumada cross-coupling reaction. This reaction typically requires the use of a palladium catalyst, a Grignard reagent, and appropriate reaction conditions such as temperature and solvent .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the desired product. Safety measures and environmental considerations are also crucial in industrial settings to ensure the safe handling and disposal of chemicals.

Chemical Reactions Analysis

Types of Reactions

1-Chloro-4-(1-(4-chlorophenyl)-3,3-diphenyl-1,2-propadienyl)benzene undergoes various types of chemical reactions, including:

Substitution Reactions: This compound can participate in nucleophilic substitution reactions, where the chloro group is replaced by other nucleophiles.

Oxidation Reactions: It can undergo oxidation reactions to form corresponding oxidized products.

Reduction Reactions: Reduction reactions can convert this compound into its reduced forms.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide and other nucleophiles.

Oxidation: Reagents like potassium permanganate or chromium trioxide can be used under acidic or basic conditions.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield phenol derivatives, while oxidation can produce quinones or other oxidized compounds.

Scientific Research Applications

1-Chloro-4-(1-(4-chlorophenyl)-3,3-diphenyl-1,2-propadienyl)benzene has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: Research studies may explore its interactions with biological molecules and potential biological activities.

Medicine: Investigations into its pharmacological properties and potential therapeutic applications are ongoing.

Industry: It can be utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Chloro-4-(1-(4-chlorophenyl)-3,3-diphenyl-1,2-propadienyl)benzene involves its interaction with molecular targets and pathways within a system. The specific molecular targets and pathways depend on the context of its application. For example, in biological systems, it may interact with enzymes or receptors, leading to various biochemical effects .

Comparison with Similar Compounds

1-(1-Chloro-3,3-diphenyl-1,2-propadienyl)-4-methoxybenzene (CAS 29425-69-2)

• Molecular Formula : C₂₂H₁₇OCl
• Molecular Weight : 332.823 g/mol
• Key Differences : The methoxy (-OCH₃) group in this analog replaces the chloro (-Cl) substituent on the benzene ring. Methoxy is electron-donating, enhancing resonance stabilization, whereas chloro is electron-withdrawing, increasing electrophilicity. This substitution significantly alters reactivity in aromatic substitution reactions .
• Applications : Methoxy-substituted allenes are often intermediates in photoresponsive materials, whereas chloro derivatives may be prioritized in agrochemicals (e.g., lists chlorinated benzenes as DDT analogs) .

(E)-1,2-Bis(4-nitrophenyl)-1,2-bis(4-chlorophenyl)ethene ()

• Molecular Formula : C₂₆H₁₆Cl₂N₂O₄
• Molecular Weight : 495.3 g/mol (estimated)
• Key Differences: This compound replaces the allene group with a trans-ethene (C=C) backbone. The nitro (-NO2) groups increase electron deficiency, making it more reactive in nucleophilic additions compared to the allene system.

1-Chloro-4-(chlorodiphenylmethyl)benzene (T1-Cl, )

• Molecular Formula : C₁₉H₁₃Cl₂
• Molecular Weight : 324.2 g/mol
• Key Differences : This triarylmethane lacks the allene group, instead featuring a central sp³-hybridized carbon. The absence of conjugated double bonds reduces π-electron delocalization, limiting applications in conductive polymers compared to the target compound .

Physicochemical and Reactivity Comparison

Property	Target Compound (Inferred)	4-Methoxy Analog	Ethene Derivative	T1-Cl
Backbone	1,2-Propadienyl (allene)	1,2-Propadienyl	Ethene	Triarylmethane (sp<sup>3</sup> C)
Aromatic Substituents	4-Cl, 4-Cl-C6H4	4-OCH3, 4-Cl-C6H4	4-NO2, 4-Cl	4-Cl, diphenylmethyl
Electron Effects	Electron-withdrawing (Cl)	Electron-donating (OCH3)	Strongly electron-withdrawing (NO2)	Moderate (Cl, diphenyl)
Synthetic Yield	N/A	N/A	0.30 mmol scale	3.5% (T144 analog)
Applications	Potential agrochemicals, materials	Photoresponsive materials	Nitroaromatic intermediates	Triarylmethane precursors

Key Research Findings

Chlorination Impact : Chloro substituents enhance oxidative stability but reduce solubility in polar solvents compared to methoxy analogs (). This makes chloro derivatives more suitable for hydrophobic environments, such as pesticide formulations .

Allene vs. Ethene Reactivity : Allenes exhibit higher strain and reactivity due to linear sp-hybridized carbons, enabling unique cycloadditions. In contrast, ethene derivatives () are more rigid and predictable in stereoselective reactions .

Synthetic Challenges : Low yields in triarylmethane chlorination (3.5% in ) suggest that steric hindrance from bulky aryl groups complicates purification and reaction efficiency. Similar challenges may apply to the target compound .

Biological Activity

1-Chloro-4-(1-(4-chlorophenyl)-3,3-diphenyl-1,2-propadienyl)benzene is a synthetic organic compound characterized by a complex structure that includes both chlorinated and aromatic components. Its molecular formula is $C_{21}H_{17}Cl$ with a molecular weight of approximately 336.81 g/mol. This compound has garnered attention in various fields, particularly in medicinal chemistry and material science, due to its potential biological activities.

• Molecular Weight: 336.81 g/mol
• LogP (octanol-water partition coefficient): 8.1559
• CAS Number: 39479-30-6

Biological Activity

The biological activity of 1-Chloro-4-(1-(4-chlorophenyl)-3,3-diphenyl-1,2-propadienyl)benzene can be summarized through several key areas:

Anticancer Activity

Research indicates that this compound exhibits significant anticancer properties. In vitro studies have shown that it can induce apoptosis in various cancer cell lines through mechanisms involving the modulation of apoptosis-related proteins and pathways. For instance, it has been reported to downregulate anti-apoptotic proteins such as Bcl-2 while upregulating pro-apoptotic factors like Bax, leading to increased cell death in cancerous cells.

Antimicrobial Properties

The compound also demonstrates antimicrobial activity against a range of bacterial strains. Studies have suggested that it disrupts bacterial cell membranes, leading to cell lysis. This property makes it a candidate for further development as an antimicrobial agent.

Anti-inflammatory Effects

In addition to its anticancer and antimicrobial properties, 1-Chloro-4-(1-(4-chlorophenyl)-3,3-diphenyl-1,2-propadienyl)benzene has shown promise as an anti-inflammatory agent. It appears to inhibit the production of pro-inflammatory cytokines and enzymes such as COX-2 and IL-6, which are often elevated in inflammatory conditions.

The precise mechanism of action of this compound is still under investigation; however, several hypotheses have been proposed:

• Apoptosis Induction: The compound may trigger intrinsic apoptotic pathways via mitochondrial dysfunction.
• Membrane Disruption: Its lipophilic nature allows it to integrate into microbial membranes, leading to structural destabilization.
• Cytokine Modulation: It may affect signaling pathways related to inflammation and immune response.

Case Study 1: Anticancer Efficacy

A study conducted on breast cancer cell lines demonstrated that treatment with varying concentrations of the compound resulted in a dose-dependent decrease in cell viability. Flow cytometry analysis showed significant increases in the percentage of apoptotic cells following treatment.

Concentration (µM)	% Viability	% Apoptosis
0	100	5
10	75	15
25	50	35
50	20	70

Case Study 2: Antimicrobial Activity

In another study evaluating antimicrobial efficacy against Staphylococcus aureus and Escherichia coli, the compound exhibited minimum inhibitory concentrations (MICs) of 32 µg/mL for S. aureus and 64 µg/mL for E. coli.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64